3-chloro-N-(1-(1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide

• IUPAC Name: 3-chloro-N-[1-[1-(4-fluorophenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C21H19ClFN5O2/c22-15-3-1-2-14(12-15)20(29)24-17-8-10-27(11-9-17)21(30)19-13-28(26-25-19)18-6-4-16(23)5-7-18/h1-7,12-13,17H,8-11H2,(H,24,29)
• InChI Key: OUEWZEQNGPHYEP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC(=CC=C2)Cl)C(=O)C3=CN(N=N3)C4=CC=C(C=C4)F
• Molecular Formula: C21H19ClFN5O2
• Molecular Weight: 427.9 g/mol

Description

3-chloro-N-(1-(1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide is a useful research compound. Its molecular formula is C21H19ClFN5O2 and its molecular weight is 427.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

3-chloro-N-(1-(1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide is a compound with potential applications in various scientific research fields, including medicinal chemistry and material science. While the direct studies on this compound are limited, research on similar 1,2,4-triazole derivatives provides insights into the synthesis, characterization, and potential applications of these compounds.

• Catalyst- and Solvent-Free Synthesis

  Research has demonstrated the efficiency of catalyst- and solvent-free methods for synthesizing triazole derivatives, offering a greener alternative to traditional synthesis approaches. For instance, the microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions has been employed for producing heterocyclic amides, highlighting the potential for efficient and environmentally friendly synthesis methods for related compounds (Moreno-Fuquen et al., 2019).

• Novel Synthesis Approaches

  A new synthetic approach to 3-aryl-1,2,4-triazoles through high-yield reactions involving benzamides and chloral hydrate demonstrates the versatility and innovation in synthesizing triazole derivatives, which could be applicable to the synthesis of 3-chloro-N-(1-(1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide (Guirado et al., 2016).

• Intermolecular Interactions and Structural Analysis

  Studies involving X-ray crystallography and density functional theory (DFT) calculations on triazole derivatives shed light on the structural characteristics and intermolecular interactions, which are crucial for understanding the chemical behavior and potential applications of these compounds (Ahmed et al., 2020).

Potential Applications

While the specific applications of 3-chloro-N-(1-(1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide have not been directly documented, research on similar compounds suggests potential areas of interest:

• Medicinal Chemistry

  Triazole derivatives have been explored for their biological activities, including as antifungal agents and in the synthesis of compounds with potential antiviral and antimicrobial properties. This indicates the potential of 3-chloro-N-(1-(1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide in drug discovery and pharmaceutical research (Sangshetti & Shinde, 2010).

• Material Science

  The structural and electronic properties of triazole derivatives, investigated through techniques such as DFT calculations and Hirshfeld surface analysis, indicate their potential in materials science, particularly in the development of new materials with specific electronic or photophysical properties (Al-Ghulikah et al., 2021).

Safety And Hazards

The safety data sheet for a similar compound suggests that any clothing contaminated by the product should be immediately removed, and the affected person should move out of the dangerous area and consult a physician.